Cas no 100621-80-5 (2,3-Dihydro-6-methoxy-phenalen-1-one)

• Product Name: 2,3-Dihydro-6-methoxy-phenalen-1-one
• CAS No: 100621-80-5
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 1061539
• PubChem ID: 2825911
• Update Time: 2025-10-31

2,3-Dihydro-6-methoxy-phenalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-6-methoxy-phenalen-1-one
• 6-methoxy-2,3-dihydrophenalen-1-one
• 2,3-Dihydro-6-Methoxy-1H-phenalen-1-one
• DivK1c_001982
• Oprea1_455650
• starbld0032496
• SMR000567823
• CCG-249842
• CDS1_000942
• HMS557K18
• HMS2861M17
• BRD-K90848766-001-12-7
• 6-METHOXY-2,3-DIHYDRO-1H-PHENALEN-1-ONE
• DB-292188
• 100621-80-5
• Maybridge1_005694
• BRD-K90848766-001-05-1
• BDBM73914
• MLS001182113
• cid_2825911
• SCHEMBL9638214
• DTXSID80385064
• CHEMBL1448906

• Inchi： 1S/C14H12O2/c1-16-13-8-6-9-5-7-12(15)10-3-2-4-11(13)14(9)10/h2-4,6,8H,5,7H2,1H3
• InChI Key： GIMNHZUOPYYVRA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2CCC(C3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.97730

Additional information on 2,3-Dihydro-6-methoxy-phenalen-1-one

Recent Advances in the Study of 2,3-Dihydro-6-methoxy-phenalen-1-one (CAS: 100621-80-5)

The compound 2,3-Dihydro-6-methoxy-phenalen-1-one (CAS: 100621-80-5) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This phenalenone derivative exhibits unique structural and chemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on elucidating its biological activities, synthetic pathways, and therapeutic potential, particularly in the context of antimicrobial and anticancer applications.

One of the key areas of research has been the exploration of the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3-Dihydro-6-methoxy-phenalen-1-one exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membranes, suggesting a novel mechanism of action that could circumvent existing resistance mechanisms. Further in vivo studies are underway to evaluate its efficacy and safety profile.

In addition to its antimicrobial potential, recent investigations have also explored the anticancer properties of 2,3-Dihydro-6-methoxy-phenalen-1-one. A preprint article from BioRxiv (2024) reported that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The study utilized high-throughput screening and molecular docking to identify potential protein targets, revealing interactions with key apoptotic regulators such as Bcl-2 and caspase-3. These findings underscore the compound's potential as a lead molecule for anticancer drug development.

The synthetic pathways for 2,3-Dihydro-6-methoxy-phenalen-1-one have also been a focus of recent research. A 2023 paper in Organic Letters detailed a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. The optimized protocol employs a palladium-catalyzed cyclization step, which has been shown to enhance efficiency and reproducibility. This advancement is particularly significant for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 2,3-Dihydro-6-methoxy-phenalen-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2,3-Dihydro-6-methoxy-phenalen-1-one (CAS: 100621-80-5) represents a compelling area of research in chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthetic chemistry, position it as a molecule of high interest for future studies. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the remaining challenges in its development.